Cas no 513-08-6 (Phosphoric Acid Tripropyl Ester)

Phosphoric Acid Tripropyl Ester Properties

Names and Identifiers

• Tripropyl phosphate
• Phosphoric Acid Tripropyl Ester
• Tri-n-propylphosphate
• Tripropyl phosphate (TPrP)
• Tricresyl phosphate
• tris(1-propyl)phosphate
• phosphoric acid tripropyl ester
• Tri-n-propyl phosphate
• Q27269439
• InChI=1/C9H21O4P/c1-4-7-11-14(10,12-8-5-2)13-9-6-3/h4-9H2,1-3H3
• DTXSID4052712
• 513-08-6
• D97474
• AKOS005720840
• UNII-83JIW9359Y
• SCHEMBL104844
• 83JIW9359Y
• RXPQRKFMDQNODS-UHFFFAOYSA-
• tri-n-propylphosphate
• AI3-07848
• EINECS 208-151-6
• A828526
• MFCD00009368
• PhosphoricAcidTripropylEster-d21
• Tripropyl phosphate, 99%
• TRI-N-PROPYL PHOSPHATE
• AS-57165
• Phosphoric acid, tripropyl ester
• NS00006875
• FT-0632260
• PROPYL PHOSPHATE ((PRO)3PO)
• RXPQRKFMDQNODS-UHFFFAOYSA-N
• SY359675
• Tripropylphosphate
• DB-051943
• STL146653
• BBL011534
• DTXCID9031305
• +Expand

• MDL： MFCD00009368
• InChIKey： RXPQRKFMDQNODS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H21O4P/c1-4-7-11-14(10,12-8-5-2)13-9-6-3/h4-9H2,1-3H3
• SMILES： CCCOP(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 224.11800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 224.11774614g/mol
• Heavy Atom Count: 14
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 3.37430
• PSA: 54.57000
• Refractive Index: n20/D 1.416(lit.)
• Boiling Point: 120-122 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Density: 1.012 g/mL at 25 °C(lit.)

Phosphoric Acid Tripropyl Ester Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26; S37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

Phosphoric Acid Tripropyl Ester Customs Data

• HS CODE：2919900090
• Customs Data：

  China Customs Code:

  2919900090

  Overview:

  HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%